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Compound of Interest

Compound Name: 9-PAHSA-13C4

Cat. No.: B8049561

Essential Safety and Handling Guide for 9-
PAHSA-13C4

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 9-PAHSA-13C4. The following
procedural guidance is derived from the product's Safety Data Sheet (SDS) to ensure safe
operational handling and disposal.

Product Identifier: 9-PAHSA 13C4[1] Intended Use: For research use only. Not for human or
veterinary diagnostic or therapeutic use.[1] Formulation: 9-PAHSA-13C4 is supplied as a
solution in methyl acetate.[2][3][4] The safety precautions outlined below primarily address the
hazards associated with the solvent.

Hazard Identification and Classification

The product is classified as hazardous according to the Globally Harmonized System (GHS).
The primary hazards are associated with the methyl acetate solvent.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor.[1]
o H319: Causes serious eye
Eye Irritation 2A o
irritation.[1]
Specific Target Organ Toxicity - 3 H336: May cause drowsiness
Single Exposure or dizziness.[1]

GHS Pictograms:

Pictogram Hazard

& Flame (Flammable)

Exclamation Mark (lIrritant,

Drowsiness/Dizziness)

Signal Word: Danger([1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn to minimize exposure and ensure
safety. The following table summarizes the recommended PPE for handling 9-PAHSA-13C4 in

its methyl acetate solution.
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Body Part Recommended Protection Specifications

Safety glasses with side
_ Must be worn to prevent
shields or goggles. A face ) o
Eyes/Face ) serious eye irritation from
shield may be necessary for
splashes.[1]
splash hazards.

Nitrile or butyl rubber gloves
Hands Chemical-resistant gloves. are recommended for handling
solvents like methyl acetate.[5]

Bod Laboratory coat or disposable To protect skin and clothing
0
Y gown. from splashes.

Use in a well-ventilated area. A )
. o Work should be conducted in a
) respirator may be required if )
Respiratory o chemical fume hood to prevent
ventilation is inadequate or for ) ]
] inhalation of vapors.[1]
large spills.

Operational Handling and Storage

Strict adherence to the following procedures is crucial for the safe handling and storage of 9-
PAHSA-13C4.

Precautions for Safe Handling:

e Ensure good ventilation and exhaustion at the workplace.[1]

» Prevent the formation of aerosols.[1]

o Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1]

e Ground and bond the container and receiving equipment to prevent electrostatic charges.[1]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Avoid breathing mist, vapor, or spray.

e Wash hands thoroughly after handling.[3]
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e Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

Storage Conditions:

First Aid Measures

Store in a cool place.[1]

Store locked up.[1]

Store in a well-ventilated place. Keep the container tightly closed.[1]

The recommended storage temperature is -20°C.[3][4]

In case of exposure, follow these immediate first-aid procedures.

Exposure Route

First Aid Instructions

In case of eye contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[1]

In case of skin contact

Wash with plenty of soap and water.

Move the person into fresh air and keep

If inhaled comfortable for breathing. Call a poison center
or doctor if you feel unwell.
Rinse mouth. Do NOT induce vomiting. Seek
If swallowed

immediate medical attention.

In case of fire

Use CO2, powder, or water spray to extinguish.

[1]

Disposal Plan

Contaminated materials and unused products must be disposed of as hazardous waste.

» Waste Segregation: Do not mix with non-hazardous waste.
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» Disposal of Contaminated Material: Absorb spills with liquid-binding material (sand,
diatomite, acid binders, universal binders, sawdust) and dispose of the contaminated

material as waste.[1]

o Container Disposal: Dispose of the contents and container in accordance with local, regional,
national, and international regulations.[1] Do not allow the product to enter sewers or

surface/ground water.[1]

Experimental Workflow for Handling 9-PAHSA-13C4

The following diagram illustrates the standard workflow for safely handling 9-PAHSA-13C4 in a

laboratory setting.
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Caption: Workflow for Safe Handling of 9-PAHSA-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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